Cas no 377055-18-0 (7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 377055-18-0
• MF: C₁₈H₂₀ClN₅O₂
• MW: 373.836702346802
• CID: 6043096
• Update Time: 2025-05-20

7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-(2-chlorobenzyl)-1,3-dimethyl-8-(pyrrolidin-1-yl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-[(2-chlorophenyl)methyl]-3,7-dihydro-1,3-dimethyl-8-(1-pyrrolidinyl)-

• Inchi： 1S/C18H20ClN5O2/c1-21-15-14(16(25)22(2)18(21)26)24(11-12-7-3-4-8-13(12)19)17(20-15)23-9-5-6-10-23/h3-4,7-8H,5-6,9-11H2,1-2H3
• InChI Key： QKGCBEPKXQPKTN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1CCCC1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 584.6±60.0 °C(Predicted)
• pka: 2.16±0.70(Predicted)

Additional information on 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Exploring the Unique Properties and Applications of 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 377055-18-0)

In the realm of specialized chemical compounds, 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 377055-18-0) stands out as a molecule of significant interest to researchers and industry professionals. This purine derivative, with its complex structure and unique functional groups, has garnered attention for its potential applications in various scientific and industrial fields.

The molecular structure of 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione features several distinctive characteristics that contribute to its chemical behavior. The presence of the chlorophenyl group, combined with the pyrrolidin-1-yl substitution and the tetrahydro-1H-purine-2,6-dione core, creates a molecule with interesting electronic properties and potential for selective interactions. Researchers are particularly interested in how these structural elements influence the compound's solubility, stability, and reactivity under various conditions.

Recent scientific inquiries have focused on understanding the physicochemical properties of CAS 377055-18-0, with particular emphasis on its potential as a building block for more complex molecular architectures. The compound's purine backbone makes it particularly relevant in fields where nucleotide analogs are valuable, though its exact applications remain an active area of investigation. Many researchers are exploring whether modifications to the 2-chlorophenyl or pyrrolidin-1-yl groups could yield derivatives with enhanced properties.

One of the most frequently asked questions in scientific forums concerns the synthetic pathways for 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione. The compound's complex structure presents interesting challenges in organic synthesis, with researchers exploring various strategies for its efficient production. Current literature suggests that the molecule can be accessed through multi-step synthetic sequences involving carefully controlled reactions to install the various functional groups in the correct positions.

The potential biological activities of CAS 377055-18-0 and its analogs represent another area of active investigation. While the compound itself is primarily of interest as a research chemical, its structural features suggest possible interactions with biological systems that could be explored further. Scientists are particularly curious about how the chlorophenyl and pyrrolidinyl modifications might influence any potential bioactivity, though such investigations remain preliminary.

From an industrial perspective, 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has attracted attention as a potential intermediate in the synthesis of more complex molecules. Its unique combination of functional groups makes it a valuable starting point for medicinal chemistry research and materials science applications. Companies specializing in fine chemicals often include this compound in their catalogs as part of their offerings for research and development purposes.

The analytical characterization of CAS 377055-18-0 presents its own set of challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to fully characterize this compound and verify its structure. These analytical methods are crucial for ensuring the purity and identity of the material, especially when it's used as a reference standard or building block in further synthetic work.

Recent advances in computational chemistry have enabled researchers to model the electronic structure and potential interactions of 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione with greater accuracy. These in silico studies help predict the compound's behavior under various conditions and guide experimental work, potentially accelerating research into its applications. The combination of experimental data and computational modeling provides a more complete understanding of this interesting molecule.

As research into purine derivatives continues to advance, compounds like CAS 377055-18-0 serve as important reference points in structure-activity relationship studies. The ability to systematically modify different parts of the molecule while maintaining the core tetrahydro-1H-purine-2,6-dione structure allows scientists to explore how specific changes affect the compound's properties. This approach is fundamental to modern medicinal chemistry and materials science research strategies.

The storage and handling of 7-(2-chlorophenyl)methyl-1,3-dimethyl-8-(pyrrolidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione require standard laboratory precautions appropriate for organic compounds of its class. While not classified as hazardous under normal conditions, researchers should follow good laboratory practices when working with this material, including proper ventilation and personal protective equipment as warranted by the specific experimental conditions.

Looking to the future, the scientific community continues to explore new applications for CAS 377055-18-0 and related compounds. The intersection of synthetic chemistry, materials science, and biological research suggests multiple potential directions for further investigation. As analytical techniques become more sophisticated and synthetic methods more efficient, our understanding of this interesting molecule and its possible uses will undoubtedly continue to grow.